Cas no 1805325-48-7 (2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805325-48-7
• MF: C₈H₄F₄N₂
• MW: 204.124375343323
• CID: 4921487
• Update Time: 2025-06-09

2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C8H4F4N2/c9-6-5(7(10)11)3-4(1-2-13)14-8(6)12/h3,7H,1H2
• InChI Key： KCPBGXAQATUHOE-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(CC#N)C=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile

Introduction to 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805325-48-7)

2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. The compound, identified by the Chemical Abstracts Service Number (CAS No.) 1805325-48-7, belongs to the pyridine class of molecules, which are well-documented for their role in medicinal chemistry. The presence of multiple fluorine atoms and a nitrile group in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile consists of a pyridine ring substituted at the 2-position with a fluoro group, at the 3-position with another fluoro group, at the 4-position with a difluoromethyl group, and at the 6-position with an acetonitrile moiety. This specific arrangement of functional groups creates a molecule with potential interactions that can be exploited in the design of novel compounds. The fluorine atoms, in particular, play a crucial role in modulating the compound's reactivity and bioavailability, which are critical factors in pharmaceutical development.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity. These attributes make fluorinated pyridines particularly attractive for the development of small-molecule drugs. The compound 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile is no exception and has been explored in various contexts, including as an intermediate in synthesizing more complex pharmacophores.

One of the most compelling aspects of 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes and are frequently targeted by therapeutic agents. The presence of both fluoro and difluoromethyl groups in the molecule suggests that it may exhibit favorable interactions with kinase active sites, making it a promising candidate for further investigation. Additionally, the nitrile group can serve as a handle for further chemical modifications, allowing researchers to tailor the compound's properties as needed.

Recent studies have also highlighted the utility of 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile in the development of agrochemicals. Fluorinated compounds are known to possess enhanced pesticidal activity due to their improved stability and bioavailability. The specific structural features of this compound make it a candidate for designing novel pesticides that can effectively target pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices and underscores the importance of fluorinated heterocycles in addressing global food security challenges.

The synthesis of 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile presents an interesting challenge due to the need for precise functionalization at multiple positions on the pyridine ring. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, have been employed to achieve this goal. These techniques allow for high selectivity and yield, which are essential for producing compounds intended for further use in drug discovery or material science applications.

The pharmacological potential of 2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile has not been exhaustively explored but preliminary data suggest that it may have applications beyond kinase inhibition. For instance, its structural motif could be relevant in developing compounds targeting other enzyme families or receptors involved in neurological disorders. The fluorine atoms' ability to influence electronic properties also makes this compound a candidate for designing photoactive materials or sensors.

In conclusion,2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1805325-48-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and demonstrated utility as an intermediate highlight its importance as a building block for more complex molecules. As research continues to uncover new applications for fluorinated pyridines,2,3-Difluoro-4-(difluoromethyl)pyridine-6-acetonitrile is likely to remain at the forefront of innovation in drug discovery and material science.